1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: (1-oxo-1-phenylpropan-2-yl) 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H23NO4/c1-14-9-10-15(2)19(11-14)23-13-18(12-20(23)24)22(26)27-16(3)21(25)17-7-5-4-6-8-17/h4-11,16,18H,12-13H2,1-3H3
• InChI Key: KPHZQEMLXQFXOV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)OC(C)C(=O)C3=CC=CC=C3

Description

1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug due to its euphoric effects. However, MDPV has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which is responsible for its euphoric effects. 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate also has a high affinity for the dopamine transporter, which is responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to produce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, hyperthermia, and cardiovascular effects such as tachycardia and hypertension. 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate also produces a range of behavioral effects, including increased sociability and reduced anxiety.

Advantages and Limitations for Lab Experiments

1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its potent effects on neurotransmitter reuptake and its potential therapeutic applications. However, 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate also has several limitations, including its potential for abuse and its complex mechanism of action.

Future Directions

There are several future directions for 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate research. One area of interest is the development of 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate analogs with improved therapeutic potential and reduced abuse potential. Another area of interest is the study of the long-term effects of 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate use on the brain and behavior. Finally, 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate could be studied in combination with other drugs to determine its potential as a treatment for various psychiatric disorders.

Synthesis Methods

1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is synthesized through a multi-step process involving the reaction of 3,4-methylenedioxyphenylpropan-2-one with 2,5-dimethoxybenzaldehyde in the presence of sodium cyanoborohydride. The resulting product is then reacted with pyrrolidine-2-carboxylic acid in the presence of acetic anhydride to yield 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate.

Scientific Research Applications

1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential therapeutic applications in scientific research. One study found that 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has a high affinity for the dopamine transporter, which could make it a potential treatment for cocaine addiction. Another study found that 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has potent antidepressant effects in animal models, suggesting that it could be a novel treatment for depression.